Cas no 55276-28-3 (3-butyl-1H-pyrrolo[3,2-d]pyrimidine-2,4(3H,5H)-dione)

• Product name: 3-butyl-1H-pyrrolo[3,2-d]pyrimidine-2,4(3H,5H)-dione
• CAS No: 55276-28-3
• MF: C₁₀H₁₃N₃O₂
• MW: 207.22912
• CID: 1592113
• PubChem ID: 3043223

3-butyl-1H-pyrrolo[3,2-d]pyrimidine-2,4(3H,5H)-dione Chemical and Physical Properties

Names and Identifiers

• 3-butyl-1H-pyrrolo[3,2-d]pyrimidine-2,4(3H,5H)-dione
• 3-butyl-1,5-dihydropyrrolo[3,2-d]pyrimidine-2,4-dione
• 3-Butyl-1H-pyrrolo(2,3-d)pyrimidine-2,4(3H,5H)-dione
• 1H-Pyrrolo(2,3-d)pyrimidine-2,4(3H,5H)-dione, 3-butyl-
• Oprea1_875864
• 3-Butyl-2,4-dioxo-1,2,3,4-tetrahydropyrrolo(3,2-d)pyrimidine
• BRN 0653695
• DTXSID70203783
• 55276-28-3

• Inchi： InChI=1S/C10H13N3O2/c1-2-3-6-13-9(14)8-7(4-5-11-8)12-10(13)15/h4-5,11H,2-3,6H2,1H3,(H,12,15)
• InChI Key： OWJRKRZXCAMPBO-UHFFFAOYSA-N
• SMILES： CCCCN1C(=O)C2=C(C=CN2)NC1=O

Computed Properties

• Exact Mass: 207.10089
• Monoisotopic Mass: 207.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.2Ų
• XLogP3: 1

Experimental Properties

• PSA: 65.2